Cas no 7378-82-7 (1,2,4,5-Benzenetetracarbonitrile, compd. with methylbenzene (1:1))

1,2,4,5-Benzenetetracarbonitrile, compd. with methylbenzene (1:1) structure
7378-82-7 structure
Product Name:1,2,4,5-Benzenetetracarbonitrile, compd. with methylbenzene (1:1)
CAS No:7378-82-7
MF:C17H10N4
MW:270.288102626801
CID:541967
PubChem ID:71404143
Update Time:2025-04-19

1,2,4,5-Benzenetetracarbonitrile, compd. with methylbenzene (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1,2,4,5-Benzenetetracarbonitrile, compd. with methylbenzene (1:1)
    • benzene-1,2,4,5-tetracarbonitrile,toluene
    • Benzene-1,2,4,5-tetracarbonitrile--toluene (1/1)
    • 7378-82-7
    • DTXSID30825006
    • Inchi: 1S/C10H2N4.C7H8/c11-3-7-1-8(4-12)10(6-14)2-9(7)5-13;1-7-5-3-2-4-6-7/h1-2H;2-6H,1H3
    • InChI Key: VGBUARGAYOBBJO-UHFFFAOYSA-N
    • SMILES: N#CC1C=C(C#N)C(C#N)=CC=1C#N.C1(C)C=CC=CC=1

Computed Properties

  • Exact Mass: 270.0907
  • Monoisotopic Mass: 270.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 374
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.2Ų

Experimental Properties

  • PSA: 95.16
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